Cas no 1803789-23-2 (3-(Difluoromethyl)-2,4-difluorobenzoic acid)

• Product Name: 3-(Difluoromethyl)-2,4-difluorobenzoic acid
• CAS No: 1803789-23-2
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 5775505
• PubChem ID: 119006079
• Update Time: 2024-03-01

3-(Difluoromethyl)-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509804
• Benzoic acid, 3-(difluoromethyl)-2,4-difluoro-
• DTXSID901246642
• 3-(Difluoromethyl)-2,4-difluorobenzoic acid
• 1803789-23-2
• 2,4-Difluoro-3-(difluoromethyl)benzoic acid

• Inchi： 1S/C8H4F4O2/c9-4-2-1-3(8(13)14)6(10)5(4)7(11)12/h1-2,7H,(H,13,14)
• InChI Key： HOWLVGYFTZQAQM-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=C(C=1C(F)F)F

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 246.6±40.0 °C(Predicted)
• pka: 2.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives